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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety precautions and handling guidelines for

Methanol-d4 (CD₃OD), a deuterated solvent essential for various applications in research and

pharmaceutical development, particularly in Nuclear Magnetic Resonance (NMR)

spectroscopy. Adherence to these guidelines is critical to ensure personnel safety and maintain

the integrity of experimental results.

Core Safety and Hazard Information
Methanol-d4, while an invaluable tool, is a hazardous substance that demands careful

handling. It is a highly flammable liquid and vapor, and is toxic if swallowed, in contact with

skin, or if inhaled.[1][2][3] It is also known to cause damage to organs, specifically the central

nervous system and eyes.[1][4]

Hazard Identification
A summary of the key hazard classifications for Methanol-d4 is presented below.
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Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapor.[1][4][5]

Acute toxicity, Oral 3
H301: Toxic if swallowed.[1][2]

[3]

Acute toxicity, Dermal 3
H311: Toxic in contact with

skin.[1][2][3]

Acute toxicity, Inhalation 3 H331: Toxic if inhaled.[1][2][3]

Specific target organ toxicity -

single exposure
1

H370: Causes damage to

organs (Eyes, Central nervous

system).[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Methanol-d4 is fundamental to its safe

handling.

Property Value

CAS Number 811-98-3[1][5]

Molecular Formula CD₄O[3]

Molecular Weight 36.07 g/mol

Appearance Colorless liquid[4]

Melting Point -99 °C to -98 °C[4]

Boiling Point 65 °C to 65.4 °C[4]

Flash Point 11 °C[4]

Density 0.888 g/mL at 25 °C

Solubility Soluble in water.

Explosive Limits 5.5 - 36.5 %
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Exposure Controls and Personal Protection
Strict adherence to exposure controls and the use of appropriate Personal Protective

Equipment (PPE) are mandatory when working with Methanol-d4.

Exposure Limits
Occupational exposure limits have been established to minimize health risks.

Organization TWA STEL

ACGIH 200 ppm 250 ppm[6]

NIOSH 200 ppm (260 mg/m³) 250 ppm (325 mg/m³)[6]

OSHA 200 ppm (260 mg/m³) -

Personal Protective Equipment (PPE)
The following PPE is required when handling Methanol-d4:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][6]

Skin Protection:

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) are essential.

[2] Always inspect gloves for integrity before use.

Body Protection: A flame-retardant lab coat and appropriate chemical-resistant clothing

should be worn.[1][6]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1][7] If the concentration of Methanol-d4 in the air is likely to

exceed exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[8]

Handling, Storage, and Disposal
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Proper procedures for handling, storage, and disposal are crucial to prevent accidents and

environmental contamination.

Safe Handling Practices
Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][9]

Use non-sparking tools and explosion-proof equipment.[5][6]

Ground and bond containers when transferring material to prevent static discharge.[1][5]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where Methanol-d4 is handled.[10]

Storage
Store in a tightly closed, properly labeled container.[1][2]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6][11]

Store in a locked cabinet or a restricted-access area.[1]

Protect from moisture as Methanol-d4 is hygroscopic.[1]

Disposal
Dispose of waste in accordance with federal, state, and local regulations.[2]

Methanol-d4 and its containers should be treated as hazardous waste.[4]

Do not dispose of down the drain.[1]

Emergency Procedures
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In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[6][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[11] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.[6]

Wear appropriate PPE, including respiratory protection.[6]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[6]
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Methods for Cleaning Up: Absorb the spill with an inert, non-combustible material (e.g., sand,

earth, vermiculite).[4] Collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Experimental Protocols and Workflows
The following sections outline general experimental protocols for handling and testing

Methanol-d4.

Purity Assessment
The most common impurity in deuterated solvents is residual water (H₂O or HDO).[1] The

following is a general workflow for assessing the purity of Methanol-d4, primarily for water

content.
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Sample Preparation

Analysis
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Prepare Methanol-d4 Sample
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Workflow for Purity Assessment of Methanol-d4.

Methodology for Purity Assessment:

Karl Fischer Titration for Water Content: This is a highly accurate method for quantifying

trace amounts of water in a solvent.

Apparatus: An automated Karl Fischer titrator.

Procedure:

1. Standardize the Karl Fischer reagent with a known water standard.
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2. Inject a known volume or weight of the Methanol-d4 sample into the titration cell.

3. The instrument will automatically titrate the sample and calculate the water content.

¹H NMR for Residual HDO and Other Impurities: NMR spectroscopy can be used to

determine the isotopic purity and identify other protonated impurities.

Apparatus: A high-resolution NMR spectrometer.

Procedure:

1. Use a properly dried NMR tube to prevent atmospheric moisture contamination.[1]

2. Prepare a sample of the neat Methanol-d4 or a solution of a known standard in

Methanol-d4.

3. Acquire a ¹H NMR spectrum.

4. The chemical shift of the residual HDO peak will vary depending on temperature and

sample composition. Integrate this peak and compare it to a reference signal to

estimate the water content.

5. Analyze the spectrum for any other unexpected peaks that may indicate chemical

contamination.[1]

Stability Testing
This workflow outlines a general procedure for evaluating the stability of a compound dissolved

in Methanol-d4 over time.
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Prepare Stock Solution in Methanol-d4

Aliquot into Vials

Store under Defined Conditions
(e.g., -20°C, 4°C, RT, Light/Dark)

Analyze at Predetermined Time Points
(t=0, 1, 3, 7, 30 days)

Analyze by LC-MS/MS or GC-MS

Evaluate Analyte Concentration
and Degradant Formation

Determine Stability Profile

Click to download full resolution via product page

General Workflow for Stability Testing in Methanol-d4.

Methodology for Stability Testing:

Preparation of Stock and Working Solutions:

Accurately weigh a precise amount of the compound of interest and dissolve it in a known

volume of high-purity Methanol-d4 to create a stock solution.[6]
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Prepare working solutions at the desired concentrations by diluting the stock solution with

Methanol-d4.[6]

Storage:

Aliquot the working solutions into appropriate containers (e.g., amber glass vials to protect

from light).[6]

Store the samples under various conditions (e.g., -20°C, 4°C, room temperature) to

assess the impact of temperature on stability.[3]

Analysis:

At specified time points (e.g., 0, 1 week, 1 month, 3 months), analyze the samples using a

validated stability-indicating method, such as High-Performance Liquid Chromatography-

Mass Spectrometry (HPLC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[6]

The analytical method should be able to separate the parent compound from any potential

degradation products.[6]

Data Evaluation:

Quantify the concentration of the parent compound at each time point and compare it to

the initial concentration (time 0).

Identify and, if possible, quantify any degradation products that may have formed.

The stability of the compound is typically expressed as the percentage of the initial

concentration remaining over time.

Logical Relationship of Safety Precautions
The following diagram illustrates the hierarchical and interconnected nature of safety

precautions when working with Methanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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